Niclosamide-13C6 hydrate

Specification

• CAS No.: 1325808-64-7
• Molecular Formula: 13C6C7H8Cl2N2O4·xH2O
• Molecular Weight: 333.071 (anhydrous)

Introduction

Chemical Identity and Structure

Niclosamide-13C6 hydrate is a stable isotope-labeled compound derived from niclosamide, where six carbon atoms in the nitrophenyl ring are replaced with carbon-13 isotopes. It is formally identified as 5-chloro-N-(2-chloro-4-nitro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)-2-hydroxybenzamide hydrate.

Chemical Identifiers and Properties

The compound possesses several important identifiers and physical properties that characterize its chemical identity, as summarized in the table below:

Property	Value
CAS Number	1325808-64-7
Molecular Formula	C7¹³C6H8Cl2N2O4 · H2O
Molecular Weight (anhydrous)	333.08 - 333.17 g/mol
Molecular Weight (hydrate)	351.09 g/mol
Density	1.6±0.1 g/cm³
Appearance	Neat
IUPAC Name	5-chloro-N-(2-chloro-4-nitro(1,2,3,4,5,6-¹³C6)cyclohexa-1,3,5-trien-1-yl)-2-hydroxybenzamide;hydrate

Structural Formula and Characteristics

The molecular structure of Niclosamide-13C6 hydrate consists of a chlorinated salicylanilide scaffold with six ¹³C isotopes incorporated into the 2-chloro-4-nitrophenyl ring. This strategic isotopic labeling maintains identical chemical properties to the non-labeled compound while providing a distinct mass signature for analytical detection.

SMILES Notation:

OC1=CC=C(Cl)C=C1C(N[¹³C]2=¹³C¹³C=¹³C¹³C=[¹³C]2Cl)=O

Pharmacological Properties and Mechanism of Action

Niclosamide-13C6 hydrate shares the pharmacological properties of its parent compound niclosamide, which displays versatile bioactivities. The non-labeled niclosamide is primarily known as an anthelmintic agent but has demonstrated additional therapeutic potential in recent research.

Biological Activity

The parent compound of Niclosamide-13C6 exhibits significant biological activities:

• Inhibits STAT3 with IC50 of 0.25 μM in HeLa cells

• Inhibits DNA replication in cell-free assays

• Demonstrates anthelmintic activity as its primary therapeutic application

• Shows potential antineoplastic (anti-cancer) activity

While Niclosamide-13C6 hydrate itself is primarily used as an analytical standard rather than a therapeutic agent, it maintains the chemical and structural characteristics that define these biological activities.

Analytical Applications

Niclosamide-13C6 hydrate serves critical functions in analytical chemistry, particularly in quantitative analysis of niclosamide and its metabolites.

Use in LC-MS/MS Analysis

The compound is commonly employed as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses:

• Serves as a reference standard for precise quantification of niclosamide in biological samples

• Used in protein precipitation solutions at concentrations of 1.56 ng/mL in 1% formic acid in acetonitrile

• Typically prepared in 9:1 acetonitrile:DMSO solutions for analytical work

• Enables accurate measurement by providing a nearly identical chemical behavior with a distinguishable mass profile due to the ¹³C labels

This application is particularly valuable in pharmacokinetic studies, where accurate quantification of drug concentrations in biological matrices is essential for understanding absorption, distribution, metabolism, and excretion profiles.

Physical and Chemical Properties

Niclosamide-13C6 hydrate possesses several important physical and chemical characteristics that influence its handling, storage, and application in research settings.

Structural and Physical Properties

The compound displays the following computed properties:

Property	Value
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	2
Exact Mass	350.0168058 Da
Monoisotopic Mass	350.0168058 Da

Supplier Information	Details
Product Format	Neat
Typical Quantity	10 mg
Product Categories	Stable isotopes, Pharmaceutical Toxicology Reference Materials
Product Type	Stable Isotope Labeled
Storage Conditions	2-8°C or 20°C

Stable Isotope Applications

The strategic incorporation of six ¹³C atoms in Niclosamide-13C6 hydrate provides significant advantages in various research applications.

Benefits of Isotopic Labeling

Stable isotopes like ¹³C offer several benefits in pharmaceutical research:

• Serve as tracers for quantitation during drug development processes

• Allow for precise tracking of the compound and its metabolites in complex biological matrices

• Enable more accurate pharmacokinetic and metabolic profiling

• Provide a mass shift that can be detected by mass spectrometry without altering chemical behavior

Research Applications

In addition to serving as an internal standard for analytical methods, Niclosamide-13C6 hydrate supports various research applications:

• Metabolite identification studies

• Absorption, distribution, metabolism, and excretion (ADME) investigations

• Drug-drug interaction analyses

• Bioavailability assessments

• Structure-activity relationship studies for drug development